Cas no 306937-29-1 (3,5-Dichloro-2',4'-dimethylbenzophenone)

• Product Name: 3,5-Dichloro-2',4'-dimethylbenzophenone
• CAS No: 306937-29-1
• MF: C₁₅H₁₂Cl₂O
• MW: 279.161182403564
• CID: 92689
• PubChem ID: 2735982
• Update Time: 2025-10-10

3,5-Dichloro-2',4'-dimethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2',4'-dimethylbenzophenone
• (3,5-DICHLOROPHENYL)(2,4-DIMETHYLPHENYL)METHANONE
• AC1MC4K6
• ACMC-1AEXZ
• CTK4G5717
• Maybridge1_000136
• MixCom1_000268
• MolPort-001-756-945
• CS-0362876
• (3,5-Dichloro-phenyl)-(2,4-dimethyl-phenyl)-methanone
• DTXSID60371066
• CCG-246241
• MFCD00833417
• 306937-29-1
• AKOS005920217
• (3,5-dichlorophenyl)-(2,4-dimethylphenyl)methanone
• Methanone, (3,5-dichlorophenyl)(2,4-dimethylphenyl)-

• MDL： MFCD00833417
• Inchi： 1S/C15H12Cl2O/c1-9-3-4-14(10(2)5-9)15(18)11-6-12(16)8-13(17)7-11/h3-8H,1-2H3
• InChI Key： SENBILWASAFEOD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1C=CC(C)=CC=1C)=O)Cl

Computed Properties

• Exact Mass: 278.02700
• Monoisotopic Mass: 278.0265204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.246
• Melting Point: 55-58°C
• Boiling Point: 398.8°Cat760mmHg
• Flash Point: 168.6°C
• Refractive Index: 1.588
• PSA: 17.07000
• LogP: 4.84120
• Solubility: Not determined

Additional information on 3,5-Dichloro-2',4'-dimethylbenzophenone

Research Brief on 3,5-Dichloro-2',4'-dimethylbenzophenone (CAS: 306937-29-1) in Chemical Biology and Pharmaceutical Applications

3,5-Dichloro-2',4'-dimethylbenzophenone (CAS: 306937-29-1) is a specialized organic compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its dichloro and dimethyl substitutions on the benzophenone scaffold, exhibits unique physicochemical properties that make it a valuable intermediate in drug discovery and material science. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3,5-Dichloro-2',4'-dimethylbenzophenone in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The research team utilized this compound as a key intermediate to develop a series of potent and selective BTK inhibitors with improved pharmacokinetic properties. The study demonstrated that the specific substitution pattern on the benzophenone core contributed to enhanced target binding affinity and metabolic stability, highlighting the compound's importance in rational drug design.

In material science applications, researchers have recently explored the photophysical properties of 3,5-Dichloro-2',4'-dimethylbenzophenone derivatives. A 2024 publication in ACS Applied Materials & Interfaces reported on the development of new organic semiconductors incorporating this compound. The study found that the electron-withdrawing chlorine atoms and electron-donating methyl groups created an optimal electronic structure for charge transport, making these derivatives promising candidates for organic electronic devices.

The synthetic methodology for 3,5-Dichloro-2',4'-dimethylbenzophenone has also seen recent advancements. A 2023 paper in Organic Process Research & Development described a novel, scalable synthesis route that improved yield and reduced environmental impact. The new protocol employed catalytic Friedel-Crafts acylation and optimized chlorination conditions, achieving an overall yield of 78% with excellent purity (>99.5%). This development is particularly significant for industrial-scale production of pharmaceutical intermediates.

From a safety and toxicological perspective, recent studies have provided new insights into the compound's biological profile. Research published in Chemical Research in Toxicology (2024) investigated the metabolic pathways of 3,5-Dichloro-2',4'-dimethylbenzophenone in human liver microsomes. The study identified the major metabolites and proposed potential detoxification mechanisms, providing valuable information for risk assessment in pharmaceutical applications.

Looking forward, the unique structural features of 3,5-Dichloro-2',4'-dimethylbenzophenone continue to inspire innovative applications. Current research directions include its incorporation into metal-organic frameworks (MOFs) for catalytic applications and exploration as a photosensitizer in photodynamic therapy. The compound's versatility and the recent methodological improvements in its synthesis and application suggest it will remain an important tool in chemical biology and pharmaceutical research in the coming years.